Cas no 73036-29-0 (3-Furancarboxylic acid,tetrahydro-2-[(14S)-14-hydroxypentadecyl]-4-methylene-5-oxo-, (2S,3R)-)
![3-Furancarboxylic acid,tetrahydro-2-[(14S)-14-hydroxypentadecyl]-4-methylene-5-oxo-, (2S,3R)- structure](https://ossimg.kuujia.com/scimg/73500/73036-29-0x500.png)
73036-29-0 structure
Product Name:3-Furancarboxylic acid,tetrahydro-2-[(14S)-14-hydroxypentadecyl]-4-methylene-5-oxo-, (2S,3R)-
CAS No:73036-29-0
MF:C21H36O5
MW:368.50754737854
CID:571751
PubChem ID:194489
Update Time:2025-04-19
3-Furancarboxylic acid,tetrahydro-2-[(14S)-14-hydroxypentadecyl]-4-methylene-5-oxo-, (2S,3R)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Furancarboxylic acid,tetrahydro-2-[(14S)-14-hydroxypentadecyl]-4-methylene-5-oxo-, (2S,3R)-
- protoconstipatic acid
- 73036-29-0
- DTXSID60223314
- (2S,3R)-2-[(14S)-14-hydroxypentadecyl]-4-methylidene-5-oxooxolane-3-carboxylic acid
- CHEBI:199262
- (2R,3S)-2-[(14R)-14-hydroxypentadecyl]-4-methylene-5-oxo-tetrahydrofuran-3-carboxylic acid
- (2R,3S)-2-[(14R)-14-hydroxypentadecyl]-4-methylidene-5-oxooxolane-3-carboxylic acid
- Allo-murolic acid
-
- Inchi： 1S/C21H36O5/c1-16(22)14-12-10-8-6-4-3-5-7-9-11-13-15-18-19(20(23)24)17(2)21(25)26-18/h16,18-19,22H,2-15H2,1H3,(H,23,24)/t16-,18-,19+/m0/s1
- InChI Key： UYUDMGMNHAKPEV-YTQUADARSA-N
- SMILES： O1C(C(=C)[C@@H](C(=O)O)[C@@H]1CCCCCCCCCCCCC[C@H](C)O)=O
Computed Properties
- Exact Mass: 368.25638
- Monoisotopic Mass: 368.25627424g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 15
- Complexity: 446
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.1
- Topological Polar Surface Area: 83.8Ų
Experimental Properties
- Density: 1.06
- Boiling Point: 548.8°C at 760 mmHg
- Flash Point: 184.4°C
- Refractive Index: 1.498
- PSA: 83.83
3-Furancarboxylic acid,tetrahydro-2-[(14S)-14-hydroxypentadecyl]-4-methylene-5-oxo-, (2S,3R)- Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
73036-29-0 (3-Furancarboxylic acid,tetrahydro-2-[(14S)-14-hydroxypentadecyl]-4-methylene-5-oxo-, (2S,3R)-) Related Products
- 35730-78-0(Cynaropicrin)
- 778649-18-6(Butyrolactone 3)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
